N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C23H26F2N4O3/c1-28-7-6-16-12-15(2-5-20(16)28)21(29-8-10-32-11-9-29)14-26-22(30)23(31)27-19-13-17(24)3-4-18(19)25/h2-5,12-13,21H,6-11,14H2,1H3,(H,26,30)(H,27,31)
• InChI Key: JPQCODHHFROJQK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=C(C=CC(=C3)F)F)N4CCOCC4
• Molecular Formula: C23H26F2N4O3
• Molecular Weight: 444.5 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)oxalamide, also known as Difluorooxalamide (DFOA), is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DFOA is a synthetic molecule that has been synthesized using various chemical methods, and it has shown promising results in scientific research applications.

Scientific Research Applications

Pharmacological Properties and Mechanisms

• Neurokinin-1 Receptor Antagonism: An orally active, water-soluble neurokinin-1 receptor antagonist shows high efficacy in preclinical tests relevant to clinical efficacy in emesis and depression. This compound's solubility in water (>100 mg/mL) and effectiveness in various tests underscore its potential in treating conditions mediated by the neurokinin-1 receptor (Harrison et al., 2001).

Synthetic Chemistry and Material Science

• Synthesis of Oxalamides

  A novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides demonstrates an operationally simple and high-yielding method, providing a new formula for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

• Ionic Liquids and Salts

  Synthesis and characterization of N-alkyl- and N-fluoroalkyl-substituted oxazolidinium- and morpholinium-based quaternary salts and ionic liquids demonstrate their potential as thermally stable materials with applications in various industrial processes (Kim et al., 2004).

Mechanistic Studies

• Nitric Oxide Reactivity

  The study on the mechanism of nitric oxide reactivity and fluorescence enhancement of the NO-specific probe CuFL1 provides insights into designing faster-reacting probes by manipulating the secondary amine's protonation state (McQuade et al., 2010).

• Anticancer Agents

  The design and synthesis of novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure and their evaluation for antitumor activities against various cancer cell lines highlight the compound's potential as anticancer agents (Fang et al., 2016).